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Compound of Interest

Compound Name: Thalidomide-O-PEG2-propargyl

Cat. No.: B10814305 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of potent compounds such as Thalidomide-O-PEG2-propargyl are paramount to

ensuring laboratory safety and environmental protection. This guide provides essential, step-

by-step information for the safe disposal of this synthetic E3 ligase ligand-linker conjugate,

which is utilized in the development of Proteolysis Targeting Chimeras (PROTACs).

Crucial Safety Note: While a Safety Data Sheet (SDS) for Thalidomide-O-PEG2-propargyl
has stated it is not a hazardous substance, its parent compound, thalidomide, is a known

human teratogen with significant reproductive toxicity.[1][2][3] Therefore, as a precautionary

measure, Thalidomide-O-PEG2-propargyl and any materials contaminated with it should be

handled and disposed of as hazardous chemical waste. All disposal procedures must be

conducted in strict accordance with local, state, and federal regulations. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department before

proceeding with any disposal protocol.[3]

Chemical and Physical Properties
This table summarizes key quantitative data for Thalidomide-O-PEG2-propargyl and its

parent compound, thalidomide.
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Property
Thalidomide-O-PEG2-
propargyl

(±)-Thalidomide (Parent
Compound)

CAS Number 2098487-52-4[4] 50-35-1[2]

Molecular Formula C20H20N2O7[4] C13H10N2O4

Molecular Weight 400.38 g/mol [4] 258.23 g/mol

Physical State Solid Solid

Melting Point Not available 269-271 °C[2]

Known Hazards

Data not available; treat as

hazardous due to thalidomide

component.

Toxic if swallowed, may

damage fertility or the unborn

child.[2]

Disposal Workflow
The proper disposal of Thalidomide-O-PEG2-propargyl is a multi-step process that prioritizes

safety and regulatory compliance. The following diagram illustrates the logical workflow for this

procedure.
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Caption: Logical workflow for the safe disposal of Thalidomide-O-PEG2-propargyl.
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Experimental Protocol: General Disposal Procedure
This protocol provides step-by-step guidance for the proper disposal of Thalidomide-O-PEG2-
propargyl waste.

1. Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (e.g., nitrile), when handling Thalidomide-O-PEG2-propargyl or its waste.

2. Waste Segregation and Containment

Do not dispose of this chemical in the regular trash or down the drain.[5]

Establish separate, clearly labeled hazardous waste containers for solid, liquid, and sharp

waste streams.

Solid Waste:

This includes unused or expired Thalidomide-O-PEG2-propargyl powder, as well as

contaminated items like gloves, bench paper, and kimwipes.[6]

Collect solid chemical waste in its original container if possible, or a compatible, sealable

container.[6][7]

Contaminated lab supplies should be double-bagged in clear plastic bags and placed

inside a designated solid hazardous waste container.[6]

Liquid Waste:

Collect any solutions containing Thalidomide-O-PEG2-propargyl in a dedicated, leak-

proof, and chemically compatible container with a screw-on cap.[6]

Do not mix this waste with other solvent streams unless explicitly permitted by your

institution's EHS department.[3]

Ensure at least one inch of headroom in the container to allow for expansion.[8]
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Contaminated Sharps:

Needles, syringes, pipette tips, and broken glassware contaminated with Thalidomide-O-
PEG2-propargyl must be placed in a designated, puncture-resistant sharps container.[6]

3. Container Management and Labeling

All hazardous waste containers must be kept securely capped and closed except when

adding waste.[6][9]

Clearly label every waste container with the words "Hazardous Waste."

The label must also include the full chemical name ("Thalidomide-O-PEG2-propargyl"),
relevant hazard warnings (e.g., "Reproductive Hazard," "Toxic"), and the date waste

accumulation began.[3]

4. Storage

Store sealed waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area.[3]

Use secondary containment, such as a lab tray, to prevent spills or leaks.[6] The secondary

container should be able to hold 110% of the volume of the primary container.[6]

Segregate the waste from incompatible materials as per general laboratory safety guidelines.

[7][8]

5. Final Disposal

Do not allow hazardous waste to accumulate in the laboratory for extended periods.[7]

Follow your institution's procedures to request a hazardous waste pickup from the EHS

department.

Wipe down the exterior of the waste containers before the scheduled pickup.[6]

6. Documentation
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Maintain accurate records of the amount of Thalidomide-O-PEG2-propargyl waste

generated and the dates of accumulation and disposal.[3] This documentation is crucial for

regulatory compliance.

Disclaimer: This information is intended as a general guide. The responsibility for the safe

handling and disposal of Thalidomide-O-PEG2-propargyl lies with the user. Always prioritize

the guidance of your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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